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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-4-methyl-2-nitroaniline,

a halogenated nitroaniline derivative. The document details its chemical identity, synthesis, and

potential applications, with a focus on its role as a chemical intermediate. Due to the specificity

of this isomer, this guide distinguishes its properties from those of related compounds to ensure

clarity for research and development purposes.

Chemical Identity and Properties
5-Chloro-4-methyl-2-nitroaniline is an aromatic amine with the Chemical Abstracts Service

(CAS) number 7149-80-6. Its unique substitution pattern, featuring a chloro, a methyl, and a

nitro group on the aniline ring, results in a distinct electronic and steric environment that

dictates its reactivity and potential applications as a chemical intermediate.

Synonyms and Identifiers
To aid in database searches and material acquisition, a comprehensive list of synonyms and

identifiers for 5-Chloro-4-methyl-2-nitroaniline is provided below.
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Identifier Type Value

IUPAC Name 5-Chloro-4-methyl-2-nitroaniline

CAS Number 7149-80-6[1][2][3][4]

Molecular Formula C₇H₇ClN₂O₂[1][2][3]

Molecular Weight 186.60 g/mol [1]

MDL Number MFCD00034066[3]

Synthesis of 5-Chloro-4-methyl-2-nitroaniline
The primary synthetic route to 5-Chloro-4-methyl-2-nitroaniline involves the hydrolysis of its

acetylated precursor, N-(5-chloro-4-methyl-2-nitrophenyl)acetamide.

Experimental Protocol
This protocol details the laboratory-scale synthesis of 5-Chloro-4-methyl-2-nitroaniline.

Materials:

N-(2-nitro-4-methyl-5-chlorophenyl)acetamide

Sodium ethoxide

Ethanol

Water

Isopropanol

n-Hexane

Procedure:

Preparation of Sodium Ethoxide Solution: Dissolve 8.27 g (45.9 mmol) of sodium ethoxide in

10 mL of ethanol to prepare the sodium ethoxide solution.[5]
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Reaction Setup: In a separate flask, dissolve 7.0 g (30.6 mmol) of N-(2-nitro-4-methyl-5-

chlorophenyl)acetamide in 10 mL of ethanol.[5]

Reaction Execution: Slowly add the sodium ethoxide solution to the solution of N-(2-nitro-4-

methyl-5-chlorophenyl)acetamide at room temperature with continuous stirring.[5]

Reaction Time: Continue stirring the reaction mixture for 1 hour.[5]

Precipitation: After 1 hour, pour the reaction mixture into 100 mL of water to precipitate the

product.[5]

Filtration and Washing: Collect the precipitate by filtration. Wash the collected solid first with

a 1:3 mixture of isopropanol and n-hexane (10 mL), followed by a wash with n-hexane (10

mL).[5]

Product Isolation: The resulting solid is 5-Chloro-4-methyl-2-nitroaniline.

Yield and Characterization:

Yield: 5.71 g (85% yield)[5]

Mass Spectrometry (MS): m/z of 187.0 (M + 1)[5]

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 5-Chloro-4-methyl-2-
nitroaniline.
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Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.
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Applications in Research and Development
5-Chloro-4-methyl-2-nitroaniline serves as a crucial intermediate in organic synthesis.[6] Its

structural features make it a versatile precursor for various chemical transformations, including

electrophilic substitution reactions.[6]

While specific drug products derived directly from this isomer are not extensively documented,

it is utilized as a building block in the synthesis of:

Pharmaceuticals: The compound's structure is a valuable scaffold for creating more complex

molecules, potentially for treating bacterial infections.[6]

Agrochemicals: It is employed in the production of pesticides and herbicides.[6]

It is important to note that many detailed applications found in the literature, such as in the

synthesis of certain dyes and specific pharmaceutical agents like Albendazole, pertain to its

isomer, 5-Chloro-2-nitroaniline (CAS 1635-61-6). Researchers should therefore exercise

caution and verify the specific isomer used in cited studies.

Data Summary
The following table summarizes the key quantitative data available for 5-Chloro-4-methyl-2-
nitroaniline.

Parameter Value Reference

Purity 99% [2]

Synthetic Yield 85% [5]

Mass Spec (M+1) 187.0 m/z [5]

Conclusion
5-Chloro-4-methyl-2-nitroaniline is a valuable chemical intermediate with established

synthetic protocols. While its direct applications in end-products are not as widely reported as

its isomers, its unique structure provides a solid foundation for the development of novel

compounds in the pharmaceutical and agrochemical sectors. Further research into the
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biological activities of its derivatives could open new avenues for drug discovery and

development. Professionals in the field are encouraged to consider this compound as a

versatile building block in their synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1347341?utm_src=pdf-custom-synthesis
https://www.alachem.co.jp/en/product/7149-80-6
https://haofeijinchukou.lookchem.com/products/Cas-7149-80-6-5-Chloro-4-methyl-2-nitroaniline-CAS-NO-7149-80-6-27349034.html
https://haofeijinchukou.lookchem.com/products/Cas-7149-80-6-5-Chloro-4-methyl-2-nitroaniline-CAS-NO-7149-80-6-27349034.html
https://www.capotchem.com/7149-80-6.html
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987efdd4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4354907.htm
https://www.benchchem.com/product/b1347341
https://www.benchchem.com/product/b1347341#synonyms-for-5-chloro-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1347341#synonyms-for-5-chloro-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1347341#synonyms-for-5-chloro-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1347341#synonyms-for-5-chloro-4-methyl-2-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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